Cas no 1261935-73-2 (4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid)

• Product Name: 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid
• CAS No: 1261935-73-2
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322686
• CID: 2764570
• PubChem ID: 53228505
• Update Time: 2025-06-11

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
• DTXSID30692038
• 4'-Chloro-3-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
• MFCD18322686
• 1261935-73-2
• 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322686
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)11-6-8(3-5-12(11)16)9-2-4-10(14(18)19)13(17)7-9/h2-7H,1H3,(H,18,19)
• InChI Key： SFSQZBWYVOTQFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic Acid (CAS No. 1261935-73-2): A Comprehensive Overview

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid (CAS No. 1261935-73-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its chloro and fluoro substituents, as well as its methoxycarbonyl group, exhibits a range of potential biological activities and applications. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

The molecular formula of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid is C₁₆H₁₁ClFNO₃, with a molecular weight of approximately 307.71 g/mol. The compound features a benzoic acid core substituted with a 4-chloro-3-methoxycarbonylphenyl group at the para position and a fluoro atom at the meta position. These functional groups contribute to the compound's unique chemical and physical properties, such as solubility, stability, and reactivity.

The presence of the chloro and fluoro substituents enhances the compound's lipophilicity, which is crucial for its potential use in drug development. The methoxycarbonyl group adds polarity and can influence the compound's interaction with biological targets. The combination of these substituents results in a molecule with a balanced profile of lipophilicity and polarity, making it an attractive candidate for various medicinal applications.

Synthesis Methods

The synthesis of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid has been explored through several routes, each with its own advantages and limitations. One common approach involves the coupling of 4-chloro-3-methoxycarbonylbenzeneboronic acid with 2-fluorobenzoyl chloride using palladium-catalyzed cross-coupling reactions. This method is known for its high yield and selectivity, making it suitable for large-scale production.

Another synthetic route involves the reaction of 4-chloro-3-methoxycarbonylbenzaldehyde with 2-fluorophenylmagnesium bromide followed by oxidation to form the desired benzoic acid. This method is advantageous due to its simplicity and the availability of starting materials. However, it may require additional purification steps to achieve high purity.

Biological Activities

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

In cancer research, 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid has demonstrated promising anti-cancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, the compound has been found to inhibit angiogenesis, which is crucial for tumor growth and metastasis.

Recent Research Developments

The ongoing research on 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid continues to uncover new insights into its potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a potent inhibitor of histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders. The study found that the compound effectively inhibited HDAC activity in vitro and showed promising results in preclinical models.

Another notable development is the investigation of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid as a potential antiviral agent. Research conducted at a leading pharmaceutical institute demonstrated that the compound exhibited strong antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes.

Potential Applications in Drug Development

The diverse biological activities of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid make it an attractive candidate for drug development across multiple therapeutic areas. In the field of anti-inflammatory drugs, this compound could be developed into new treatments for conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. Its anti-cancer properties suggest potential applications in oncology, particularly in developing targeted therapies for specific types of cancer.

In addition to its direct therapeutic applications, 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid could serve as a valuable tool in chemical biology research. Its ability to modulate key biological pathways makes it useful for studying disease mechanisms and identifying novel drug targets.

Safety Considerations

Safety is a critical aspect of any drug development process. While preliminary studies have not reported significant toxicity associated with 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, further toxicological evaluations are necessary to ensure its safety profile before clinical trials can be initiated. These evaluations will include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

Conclusion

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid (CAS No. 1261935-73-2) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers desirable properties such as lipophilicity and polarity, which are essential for drug development. Ongoing research continues to uncover new biological activities and therapeutic potentials, positioning this compound as a valuable candidate for future drug discovery efforts.